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Compound of Interest

Compound Name: 1,2-Dibromopropane

Cat. No.: B165211

This technical guide provides a comprehensive overview of the boiling and melting points of
1,2-Dibromopropane (also known as propylene dibromide), an organobromine compound with
the chemical formula CHsCHBrCHzBr. A thorough understanding of these fundamental physical
properties is critical for its safe handling, storage, and application in experimental design and
chemical synthesis, particularly for researchers, scientists, and professionals in drug
development.

Quantitative Data Summary: Melting and Boiling
Points

The melting and boiling points of 1,2-Dibromopropane have been extensively documented in
chemical literature. The data presented below is compiled from various reliable sources to
provide a comparative summary. These values are essential for predicting the compound's
physical state at different temperatures and for planning purification procedures like distillation.
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Physical Value Specific o
Property Range (°C) Values (°C) Value (°F) Value (K) Citations
Melting Point -55 -67 ~218.15 [1112]

-55.2 -67.4 217.95 [31[4]

-55.5 -67.8 217.7 [5]

Boiling Point 139 to 143 282 to 289 412 to 416 [5]

140 to 142 284 to 288 413 to 415 [4]161[7]

140 284 413.15 [3]

141 285.8 414.15 [1][2]

Experimental Protocols for Determination

The precise determination of melting and boiling points is fundamental to verifying the purity
and identity of a substance. Standard laboratory methodologies are employed to ascertain
these values for 1,2-Dibromopropane.

Melting Point Determination (Capillary Tube Method)

The melting point is the temperature at which a substance transitions from a solid to a liquid
state. For a pure crystalline solid, this occurs over a narrow temperature range. The capillary
tube method is a standard technique for this measurement.[8][9]

o Sample Preparation: A sample of 1,2-Dibromopropane is first frozen. A small amount of the
solidified, dry sample is finely powdered and packed into a thin-walled capillary tube (sealed
at one end) to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in a heating block or bath within a melting
point apparatus (such as a Mel-Temp or Thiele tube). The apparatus is equipped with a
calibrated thermometer or a digital temperature sensor.

o Heating and Observation: The sample is heated at a steady, slow rate, typically 1-2°C per
minute, as the expected melting point is approached.[9]
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Data Recording: The melting range is recorded from the temperature at which the first drop
of liquid is observed (T1) to the temperature at which the entire sample becomes a clear
liquid (T?2).[8] For pure 1,2-Dibromopropane, this range is expected to be narrow, typically
less than 1°C. A broader range often indicates the presence of impurities.[8]

Boiling Point Determination (Distillation Method)

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure, causing the liquid to transition into a vapor.[8] Distillation is
the most common and accurate method for determining the boiling point of a liquid.[9]

Apparatus Setup: A small volume of 1,2-Dibromopropane is placed in a distillation flask,
along with a few boiling chips to prevent bumping and ensure smooth boiling. A condenser is
attached to the side arm of the flask, and a thermometer is positioned so that the top of its
bulb is level with the bottom of the side arm leading to the condenser. This placement
ensures the accurate measurement of the vapor temperature in equilibrium with the boiling
liquid.[9]

Heating: The flask is gently heated. As the liquid boils, its vapor rises, envelops the
thermometer bulb, and then flows into the condenser.

Data Recording: The temperature is recorded when it stabilizes. This stable temperature,
observed while the vapor is continuously condensing and dripping from the thermometer
bulb, is the boiling point of the liquid at the prevailing atmospheric pressure. It is crucial to
note the atmospheric pressure during the measurement, as boiling point is pressure-
dependent.[8]

Physical State Transitions of 1,2-Dibromopropane

The physical state of 1,2-Dibromopropane is dictated by its temperature relative to its melting
and boiling points. The following diagram illustrates this relationship based on the compiled
data.
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Caption: State transitions of 1,2-Dibromopropane with temperature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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